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Compound of Interest

Compound Name: FR194738

Cat. No.: B2602236 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for FR194738 is not publicly available in the

provided search results. The following guidance is based on general laboratory safety protocols

for handling research chemicals with unknown toxicological properties. Researchers must

conduct a thorough risk assessment and consult their institution's Environmental Health and

Safety (EHS) department before proceeding.

FR194738 is identified as a squalene epoxidase inhibitor used in laboratory research, including

studies with HepG2 cells and hamsters.[1] Handling this and similar research compounds

requires stringent adherence to safety protocols to minimize exposure.

Immediate Safety and Personal Protective
Equipment (PPE)
Given the absence of specific toxicity data, a cautious approach is mandatory. Engineering

controls (e.g., chemical fume hood) should be the primary means of exposure control,

supplemented by appropriate PPE.

Table 1: Recommended Personal Protective Equipment for Handling FR194738
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Activity Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing/Handli

ng Solid

Safety glasses

with side shields

or chemical

splash goggles

Nitrile or

neoprene gloves

(double-gloving

recommended)

Lab coat

N95 respirator or

higher, especially

if not handled in

a fume hood

Preparing

Solutions (e.g., in

DMSO)

Chemical splash

goggles

Nitrile or

neoprene gloves

(double-gloving

recommended)

Lab coat

Work within a

certified chemical

fume hood

Cell Culture/In

Vitro Assays

Safety glasses

with side shields
Nitrile gloves Lab coat

N/A (if handled in

a biosafety

cabinet)

Animal Dosing/In

Vivo Studies

Safety glasses

with side shields

or face shield

Nitrile or

neoprene gloves

(double-gloving

recommended)

Lab coat or

disposable gown

N95 respirator

may be required

depending on the

procedure

Operational Plans for Handling
1. Preparation and Storage:

Always handle solid FR194738 and its solutions within a certified chemical fume hood to

prevent inhalation of powders or aerosols.[2][3]

Before use, ensure all safety precautions have been read and understood.[2]

Avoid contact with skin, eyes, and clothing.[2][4]

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month in

sealed containers, away from moisture.[1]

2. Spill Management:

In case of a spill, evacuate the area and prevent others from entering.
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Wear appropriate PPE, including respiratory protection, before cleaning up.

Absorb liquid spills with an inert material (e.g., sand, vermiculite) and collect for disposal.[3]

For solid spills, carefully sweep or vacuum (with HEPA filter) to avoid creating dust.

Thoroughly clean the contaminated area.[4]

Disposal Plan
Waste Residue: All waste materials, including empty containers, contaminated PPE, and spill

cleanup materials, should be considered hazardous waste.

Contaminated Packaging and Disposal: Dispose of contents and containers in accordance

with all local, regional, national, and international regulations.[3][4][5] Do not dispose of down

the drain.[5] Collect waste in closed, suitable, and properly labeled containers for disposal.[4]

Procedural Workflow for Safe Handling
The following diagram outlines the logical steps for safely handling a research chemical like

FR194738 where specific hazard data is unavailable.
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1. Preparation & Risk Assessment

2. Engineering Controls & PPE Selection

3. Experimental Procedure

4. Decontamination & Disposal

Review Available Data
(e.g., supplier info)

Conduct Formal
Risk Assessment

Consult Institutional EHS

Use Chemical Fume Hood
 or Ventilated Enclosure

Proceed with Caution

Select PPE based on Task
(See Table 1)

Wear Lab Coat,
Gloves, & Eye Protection

Weighing / Aliquoting

Dissolving in Solvent
(e.g., DMSO)

Performing Assay / Dosing

Decontaminate Work Surfaces

Segregate Hazardous Waste
(solid & liquid)

Dispose via EHS Guidelines

Click to download full resolution via product page

Caption: Workflow for handling research chemicals with unknown toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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